Cas no 686771-43-7 (N-cyclohexyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide)

• Product Name: N-cyclohexyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide
• CAS No: 686771-43-7
• MF: C₂₁H₂₅N₃O₂S₂
• MW: 415.572102308273
• CID: 6163204
• PubChem ID: 2155193
• Update Time: 2025-07-19

N-cyclohexyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide
• F0579-0129
• 686771-43-7
• MLS000101278
• AKOS024584821
• N-cyclohexyl-2-[[3-(4-methylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• AB00431239-03
• CHEMBL1583597
• N-cyclohexyl-2-{[3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• SMR000015988
• HMS2250L03
• N-cyclohexyl-2-((4-oxo-3-(p-tolyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• Inchi： 1S/C21H25N3O2S2/c1-14-7-9-16(10-8-14)24-20(26)19-17(11-12-27-19)23-21(24)28-13-18(25)22-15-5-3-2-4-6-15/h7-10,15H,2-6,11-13H2,1H3,(H,22,25)
• InChI Key： JKHOVQPMWHCMDH-UHFFFAOYSA-N
• SMILES： S(C1=NC2=C(C(N1C1C=CC(C)=CC=1)=O)SCC2)CC(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 415.13881940g/mol
• Monoisotopic Mass: 415.13881940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-cyclohexyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide

Research Brief on N-cyclohexyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide (CAS: 686771-43-7)

In recent years, the compound N-cyclohexyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide (CAS: 686771-43-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This thienopyrimidine derivative has shown promising potential as a scaffold for the development of novel therapeutic agents, particularly in the areas of oncology and inflammation. The unique structural features of this compound, including the thienopyrimidine core and the cyclohexylacetamide side chain, contribute to its diverse biological activities and make it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of this compound. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated that N-cyclohexyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide exhibits potent inhibitory activity against specific protein kinases involved in cancer cell proliferation. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its target kinases, providing valuable insights for structure-activity relationship (SAR) optimization.

Another significant advancement in the research of this compound was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters. The study explored the anti-inflammatory properties of N-cyclohexyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide, revealing its ability to modulate key inflammatory pathways. The compound was found to suppress the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs.

From a synthetic chemistry perspective, recent efforts have been directed toward improving the synthetic routes for this compound. A 2023 publication in Organic Process Research & Development described an optimized synthetic protocol that enhances the yield and purity of N-cyclohexyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide. The new method employs greener solvents and catalysts, aligning with the growing emphasis on sustainable chemistry in pharmaceutical development.

Looking ahead, the research community continues to explore the therapeutic potential of this compound. Current investigations are focusing on its pharmacokinetic properties and in vivo efficacy in animal models of disease. Preliminary data from these studies suggest that structural modifications may be necessary to improve the compound's bioavailability and metabolic stability. These findings will be crucial for advancing this molecule through the drug development pipeline.

In conclusion, N-cyclohexyl-2-{3-(4-methylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide represents a promising chemical entity with multiple therapeutic applications. The recent studies highlighted in this brief demonstrate significant progress in understanding its biological activities and optimizing its chemical properties. As research continues, this compound may serve as a foundation for the development of new treatments for cancer and inflammatory diseases, addressing unmet medical needs in these areas.